Cas no 2137471-38-4 (3-(2-amino-1H-imidazol-1-yl)azepan-2-one)

• Product Name: 3-(2-amino-1H-imidazol-1-yl)azepan-2-one
• CAS No: 2137471-38-4
• MF: C₉H₁₄N₄O
• MW: 194.233661174774
• CID: 5830916
• PubChem ID: 165854059
• Update Time: 2025-08-05

3-(2-amino-1H-imidazol-1-yl)azepan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-1H-imidazol-1-yl)azepan-2-one
• 2137471-38-4
• EN300-1109978

• Inchi： 1S/C9H14N4O/c10-9-12-5-6-13(9)7-3-1-2-4-11-8(7)14/h5-7H,1-4H2,(H2,10,12)(H,11,14)
• InChI Key： JVWHCWAJEQUVDG-UHFFFAOYSA-N
• SMILES： O=C1C(CCCCN1)N1C=CN=C1N

Computed Properties

• Exact Mass: 194.11676108g/mol
• Monoisotopic Mass: 194.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-(2-amino-1H-imidazol-1-yl)azepan-2-one

Introduction to 3-(2-amino-1H-imidazol-1-yl)azepan-2-one (CAS No. 2137471-38-4)

3-(2-amino-1H-imidazol-1-yl)azepan-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. With the CAS number 2137471-38-4, this molecule represents a fascinating intersection of azepane and imidazole scaffolds, which are both well-documented for their roles in various pharmacological applications. The presence of an amino group on the imidazole ring and the azepanone core introduces multiple sites for chemical modification, making it a versatile scaffold for drug discovery.

The compound's structure suggests potential interactions with biological targets, particularly those involving imidazole and azepane moieties. Imidazole derivatives are widely recognized for their antimicrobial, antiviral, and anti-inflammatory properties, while azepane rings are often found in drugs targeting neurological disorders due to their ability to cross the blood-brain barrier. The combination of these two motifs in 3-(2-amino-1H-imidazol-1-yl)azepan-2-one opens up possibilities for developing novel therapeutic agents with enhanced efficacy and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Studies have shown that the amino group on the imidazole ring can form hydrogen bonds with polar residues in protein targets, while the azepanone core can engage in hydrophobic interactions. This dual interaction pattern makes 3-(2-amino-1H-imidazol-1-yl)azepan-2-one a promising candidate for further investigation.

In addition to its structural versatility, 3-(2-amino-1H-imidazol-1-yl)azepan-2-one has been explored in various preclinical studies as a potential lead compound for treating inflammatory diseases. The imidazole moiety is known to modulate inflammatory pathways by interacting with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, the azepane ring's stability under physiological conditions ensures that the compound remains active in biological systems. These properties have led to its inclusion in several high-throughput screening campaigns aimed at identifying new anti-inflammatory agents.

One particularly intriguing aspect of 3-(2-amino-1H-imidazol-1-yl)azepan-2-one is its potential application in oncology research. Imidazole derivatives have been extensively studied for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation. The azepanone core, on the other hand, has shown promise in stabilizing protein conformations that are critical for cancer progression. By combining these two structural features, researchers hope to develop a molecule that can selectively target cancer cells while sparing healthy tissues.

The synthesis of 3-(2-amino-1H-imidazol-1-yl)azepan-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the amino group into the imidazole ring is a critical step, as it determines the compound's reactivity and binding properties. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve this transformation efficiently. These methods not only improve reaction efficiency but also minimize byproduct formation, making the process more sustainable.

As research continues to uncover new therapeutic applications, 3-(2-amino-1H-imidazol-1-yl)azepan-2-one is poised to become a valuable tool in drug development pipelines. Its unique structural features and potential biological activities make it an attractive candidate for further exploration. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating these findings into clinical applications that benefit patients worldwide.

The future of 3-(2-amino-1H-imidazol-1-yli azepan - 2 - one) (CAS No. 2137471 - 38 - 4) lies in its ability to adapt to emerging challenges in medicine. By leveraging cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug design, researchers can fine-tune its properties to meet specific therapeutic needs. This interdisciplinary approach ensures that compounds like 3-(2-amino - 1 H - im id az ol - 1 - yl ) az ep an - 2 - one remain at the forefront of pharmaceutical innovation.